Cas no 52010-43-2 ((1E)-3,3-dipentyl-1-phenyltriaz-1-ene)

• Product name: (1E)-3,3-dipentyl-1-phenyltriaz-1-ene
• CAS No: 52010-43-2
• MF: C₁₆H₂₇N₃
• MW: 261.40568
• CID: 936224
• PubChem ID: 350693

(1E)-3,3-dipentyl-1-phenyltriaz-1-ene Chemical and Physical Properties

Names and Identifiers

• (1E)-3,3-dipentyl-1-phenyltriaz-1-ene
• DTXSID10325650
• N-PENTYL-N-PHENYLDIAZENYL-PENTAN-1-AMINE
• NSC-515220
• NSC515220
• 52010-43-2

• Inchi： InChI=1S/C16H27N3/c1-3-5-10-14-19(15-11-6-4-2)18-17-16-12-8-7-9-13-16/h7-9,12-13H,3-6,10-11,14-15H2,1-2H3
• InChI Key： GTRMOHPCMDWCMA-UHFFFAOYSA-N
• SMILES： CCCCCN(CCCCC)N=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 261.22071
• Monoisotopic Mass: 261.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 28Ų

Experimental Properties

• Density: 0.93
• Boiling Point: 345.3°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.507
• PSA: 27.96